Cas no 85390-98-3 (5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde)

• Product Name: 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde
• CAS No: 85390-98-3
• MF: C₂₅H₁₈O
• MW: 334.409826755524
• MDL: MFCD30184626
• CID: 1837326
• PubChem ID: 22382782
• Update Time: 2025-10-28

5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-2'-carboxaldehyde, 5'-phenyl-
• 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde
• 5 inverted exclamation mark -Phenyl-[1,1 inverted exclamation mark :3 inverted exclamation mark ,1 inverted exclamation mark inverted exclamation mark -terphenyl]-2 inverted exclamation mark -carbaldehyde
• SY041566
• AKOS027460921
• AC2088
• 85390-98-3
• 5-Phenyl-[1,1:3,1-terphenyl]-2-carbaldehyde
• 2,4,6-triphenylbenzaldehyde
• SB66750
• DB-113805
• SCHEMBL5248612
• CS-12250
• MFCD30184626

• MDL： MFCD30184626
• Inchi： 1S/C25H18O/c26-18-25-23(20-12-6-2-7-13-20)16-22(19-10-4-1-5-11-19)17-24(25)21-14-8-3-9-15-21/h1-18H
• InChI Key： IQCJKKFSTPHNEX-UHFFFAOYSA-N
• SMILES： O=CC1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 334.135765193g/mol
• Monoisotopic Mass: 334.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 6.3

Additional information on 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde

5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde (CAS No. 85390-98-3): A Versatile Building Block in Organic Synthesis

5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde (CAS No. 85390-98-3) is an important aromatic aldehyde compound that has gained significant attention in recent years due to its unique structural features and wide range of applications in organic synthesis. This terphenyl derivative serves as a valuable building block for the preparation of various functional materials, including liquid crystals, organic semiconductors, and pharmaceutical intermediates.

The molecular structure of 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde features a central terphenyl core with a phenyl substituent at the 5' position and an aldehyde functional group at the 2' position. This arrangement provides both planar rigidity from the aromatic system and reactive versatility through the aldehyde group, making it particularly useful in cross-coupling reactions and condensation reactions.

Recent advances in organic electronics have highlighted the importance of 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde as a precursor for π-conjugated systems. Researchers have utilized this compound to develop novel organic light-emitting diodes (OLEDs) materials with improved efficiency and stability. The extended aromatic system of the terphenyl moiety contributes to enhanced charge transport properties, while the aldehyde group allows for further functionalization to tune the electronic properties.

In pharmaceutical research, 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde has emerged as a key intermediate for the synthesis of various biologically active compounds. Its rigid structure makes it particularly valuable for designing molecules that target specific protein binding sites. Recent studies have explored its use in developing potential anticancer agents and neuroprotective compounds, capitalizing on the growing interest in targeted therapies.

The synthesis of 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde typically involves Suzuki-Miyaura cross-coupling reactions, which have become increasingly important in modern organic chemistry. This method allows for the efficient construction of the terphenyl backbone with excellent control over the substitution pattern. Recent innovations in green chemistry approaches have focused on optimizing these reactions to reduce environmental impact while maintaining high yields.

From a commercial perspective, the demand for 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde has been steadily increasing, particularly in the advanced materials sector. Manufacturers have responded by developing more efficient production processes to meet the needs of research institutions and industrial applications. Quality control standards have also improved, with many suppliers now offering high-purity grades suitable for sensitive applications.

Storage and handling of 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde require standard precautions for aromatic aldehydes. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this material.

The future outlook for 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde appears promising, with ongoing research exploring new applications in supramolecular chemistry and nanotechnology. Its ability to serve as a molecular scaffold for constructing complex architectures makes it particularly valuable in these cutting-edge fields. As synthetic methodologies continue to advance, we can expect to see even more innovative uses for this versatile compound.

For researchers interested in working with 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde, it's important to note that the compound is commercially available from several specialty chemical suppliers. When sourcing this material, attention should be paid to purity specifications and analytical data to ensure it meets the requirements of the intended application. Many suppliers now provide detailed technical information and certificates of analysis to support quality assurance.

In conclusion, 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-carbaldehyde (CAS No. 85390-98-3) represents an important class of functionalized terphenyl compounds with diverse applications across multiple scientific disciplines. Its combination of structural features and chemical reactivity continues to make it a valuable tool for researchers working in organic synthesis, materials science, and medicinal chemistry. As these fields continue to evolve, the significance of this compound is likely to grow even further.